Cas no 194734-57-1 (2-(Bromomethyl)-4,6-bis(1,1-dimethylethyl)-phenol)

2-(Bromomethyl)-4,6-bis(1,1-dimethylethyl)-phenol structure
194734-57-1 structure
Product Name:2-(Bromomethyl)-4,6-bis(1,1-dimethylethyl)-phenol
CAS No:194734-57-1
MF:C15H23BrO
MW:299.246524095535
CID:1387253
PubChem ID:85744321
Update Time:2025-04-20

2-(Bromomethyl)-4,6-bis(1,1-dimethylethyl)-phenol Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-(bromomethyl)-4,6-bis(1,1-dimethylethyl)-
    • 2-(bromomethyl)-4,6-ditert-butylphenol
    • 194734-57-1
    • 2,4-Di-tert-butyl-6-(bromomethyl)phenol
    • 2-(bromomethyl)-4,6-di-tert-butylphenol
    • 3,5-di-t-butyl-2-hydroxybenzyl bromide
    • SCHEMBL9994766
    • BPXSTKLPJOGEDW-UHFFFAOYSA-N
    • 2-(Bromomethyl)-4,6-bis(1,1-dimethylethyl)-phenol
    • Inchi: 1S/C15H23BrO/c1-14(2,3)11-7-10(9-16)13(17)12(8-11)15(4,5)6/h7-8,17H,9H2,1-6H3
    • InChI Key: BPXSTKLPJOGEDW-UHFFFAOYSA-N
    • SMILES: BrCC1C=C(C=C(C=1O)C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 298.09329
  • Monoisotopic Mass: 298.093
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2
  • XLogP3: 5.5

Experimental Properties

  • PSA: 20.23

2-(Bromomethyl)-4,6-bis(1,1-dimethylethyl)-phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P318048-10mg
2-(Bromomethyl)-4,6-bis(1,1-dimethylethyl)-phenol
194734-57-1
10mg
$ 50.00 2022-06-03
TRC
P318048-50mg
2-(Bromomethyl)-4,6-bis(1,1-dimethylethyl)-phenol
194734-57-1
50mg
$ 135.00 2022-06-03
TRC
P318048-100mg
2-(Bromomethyl)-4,6-bis(1,1-dimethylethyl)-phenol
194734-57-1
100mg
$ 230.00 2022-06-03
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